1-(5-Cyclohexyl-2-hydroxyphenyl)ethan-1-one

• CAS No.: 55168-33-7
• Molecular Formula: C14H18O2
• Molecular Weight: 218.29 g/mol
• IUPAC Name: 1-(5-cyclohexyl-2-hydroxyphenyl)ethanone
• InChI: InChI=1S/C14H18O2/c1-10(15)13-9-12(7-8-14(13)16)11-5-3-2-4-6-11/h7-9,11,16H,2-6H2,1H3
• InChI Key: UAFTUVHCONHRCL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)C2CCCCC2)O

Description

1-(5-Cyclohexyl-2-hydroxyphenyl)ethan-1-one is a useful research compound. Its molecular formula is C14H18O2 and its molecular weight is 218.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

35.25 g of 4-cyclohexyl-phenol were added in small amounts at 5° to 10° C. to a solution of 46 g of boron trifluoride in 110 ml of concentrated acetic acid and the mixture was held at 50° C. for 15 minutes and then at 75° C. for 21 hours. The mixture was poured into ice and the aqueous phase was extracted 3 times with 200 ml of ether. The ether phase was treated with powdered sodium bicarbonate and was stirred for 16 hours and was then filtered. The filtrate was washed with water until the wash water was neutral, dried over magnesium sulfate and was evaporated to dryness under reduced pressure. The residue was pressure chromatographed over silica gel and was eluted with a 1-4 ether-petroleum ether (b.p.=60° to 80° C.) mixture to obtain 39.9 g of 1-(2-hydroxy-5-cyclohexylphenyl)-ethanone melting at <50° C.